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For Researchers, Scientists, and Drug Development Professionals

Introduction
Aluminum sesquichlorohydrate is a key active ingredient in many antiperspirant and

deodorant products, prized for its efficacy in reducing sweat. As a polymeric aluminum species,

its interaction with the environment upon release from consumer use warrants a thorough

examination. This technical guide provides an in-depth overview of the current understanding

of the environmental fate and toxicological impact of aluminum sesquichlorohydrate and

related polyaluminum compounds. While specific data for aluminum sesquichlorohydrate is

limited in publicly available literature, this guide synthesizes existing information on closely

related polyaluminum chlorides (PACs) to provide a comprehensive assessment for

researchers, scientists, and drug development professionals.

Environmental Fate
The environmental journey of aluminum sesquichlorohydrate begins when it is washed off

the skin and enters wastewater streams. Its subsequent fate is governed by a series of physical

and chemical processes, including hydrolysis, polymerization, precipitation, and sorption.

Hydrolysis and Speciation: In aqueous environments, aluminum sesquichlorohydrate, a pre-

polymerized aluminum salt, undergoes further hydrolysis. The pH of the receiving water body is

a critical factor influencing the speciation of aluminum. In acidic conditions (pH < 6.0), the more
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bioavailable and potentially toxic monomeric aluminum species, such as Al³⁺ and its initial

hydrolysis products (e.g., [Al(OH)]²⁺, [Al(OH)₂]⁺), are favored. As the pH approaches neutral

(6.0-8.0), these species polymerize and precipitate as amorphous aluminum hydroxide

[Al(OH)₃], which is largely insoluble. This process is central to the function of aluminum-based

coagulants in water treatment.

Sorption to Soil and Sediment: Should aluminum sesquichlorohydrate or its hydrolysis

products reach terrestrial or benthic environments, they are likely to exhibit strong sorption to

soil and sediment particles. The affinity for sorption is influenced by soil properties such as pH,

organic matter content, and clay content. In general, aluminum mobility in soils is low,

particularly in non-acidic conditions.

Biodegradation: As an inorganic compound, aluminum sesquichlorohydrate does not

undergo biodegradation in the traditional sense. However, its interaction with microorganisms is

a relevant consideration. Aluminum can impact microbial activity in soil and aquatic systems,

and conversely, microbial processes can influence the speciation and bioavailability of

aluminum.

Ecotoxicological Impact
The ecotoxicological effects of aluminum are highly dependent on its chemical form, with

soluble, monomeric species generally exhibiting the highest toxicity. The data presented below

is primarily for polyaluminum chloride (PAC), a closely related and structurally similar

compound, and should be interpreted with caution as a proxy for aluminum
sesquichlorohydrate.

Aquatic Ecotoxicity
The aquatic environment is a primary recipient of aluminum compounds from personal care

products. The toxicity to aquatic organisms is a key area of concern.

Table 1: Aquatic Ecotoxicity of Polyaluminum Chloride (PAC)
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Organism Endpoint Duration
Concentration
(mg/L as Al³⁺)

Reference(s)

Daphnia magna

(Water Flea)
EC50 48 hours 9.89 - 54.29 [1]

Branchydanio

rerio (Zebra fish)
LC50 48 hours

>100 (as

Aluminum

Chlorohydrate)

[2]

Note: The wide range in EC50 for Daphnia magna reflects the strong influence of water

chemistry (e.g., pH, hardness, dissolved organic carbon) on aluminum bioavailability and

toxicity.

Terrestrial Ecotoxicity
Information on the ecotoxicity of aluminum sesquichlorohydrate to soil organisms is scarce.

However, the known effects of aluminum on soil ecosystems provide some insight. In acidic

soils where aluminum becomes more soluble, it can be toxic to plants, inhibiting root growth

and nutrient uptake. The impact on soil invertebrates and microorganisms is less well

understood but is an active area of research.

Experimental Protocols
A variety of analytical methods are employed to study the fate and effects of aluminum in the

environment. The choice of method is critical for understanding the speciation and, therefore,

the potential impact of the aluminum compound.

Analysis of Aluminum in Environmental Samples
Objective: To determine the concentration of different aluminum species in water and soil.

Methodology for Water Samples:

Sample Collection and Preservation: Collect water samples in clean, acid-washed

polyethylene bottles. For analysis of dissolved aluminum, filter the sample through a 0.45 µm

membrane filter immediately upon collection. Acidify the filtrate to pH < 2 with high-purity

nitric acid to prevent precipitation and adsorption to container walls.
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Speciation Analysis:

Ion Chromatography: Can be used to separate different monomeric and small polymeric

aluminum species.

Ferron Assay: A colorimetric method that can differentiate between kinetically labile (more

reactive) and non-labile aluminum species based on reaction time.

Total Aluminum Analysis:

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or Inductively Coupled Plasma-

Optical Emission Spectrometry (ICP-OES): These are the preferred methods for

determining the total aluminum concentration due to their high sensitivity and accuracy.

Samples are typically digested with acid prior to analysis.

Methodology for Soil and Sediment Samples:

Sample Collection and Preparation: Collect soil or sediment samples using appropriate

coring or grab sampling techniques. Air-dry the samples and sieve to remove large debris.

Extraction:

Exchangeable Aluminum: Extract with a neutral salt solution (e.g., 1 M KCl) to determine

the fraction of aluminum that is readily available.

Total Recoverable Aluminum: Digest the sample using strong acids (e.g., EPA Method

3050B) to determine the total aluminum content.

Analysis: Analyze the extracts for aluminum concentration using ICP-MS or ICP-OES.

Visualizations
The following diagrams illustrate key concepts related to the environmental fate and analysis of

aluminum sesquichlorohydrate.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1171100?utm_src=pdf-body-img
https://www.benchchem.com/product/b1171100?utm_src=pdf-custom-synthesis
https://www.yuncangchemical.com/news/advantages-of-high-efficiency-polyaluminum-chloride-in-wastewater-treatment/
https://www.yuncangchemical.com/news/advantages-of-high-efficiency-polyaluminum-chloride-in-wastewater-treatment/
http://yyhx.ciac.jl.cn/EN/10.19894/j.issn.1000-0518.240377
http://yyhx.ciac.jl.cn/EN/10.19894/j.issn.1000-0518.240377
https://www.benchchem.com/product/b1171100#environmental-fate-and-impact-of-aluminum-sesquichlorohydrate
https://www.benchchem.com/product/b1171100#environmental-fate-and-impact-of-aluminum-sesquichlorohydrate
https://www.benchchem.com/product/b1171100#environmental-fate-and-impact-of-aluminum-sesquichlorohydrate
https://www.benchchem.com/product/b1171100#environmental-fate-and-impact-of-aluminum-sesquichlorohydrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1171100?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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